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Compound of Interest

Compound Name: Solvent orange 14

Cat. No.: B1401462 Get Quote

This guide provides a comprehensive comparison of the performance of Solvent Orange 14
and its alternatives—Solvent Orange 60, Solvent Orange 63, and Solvent Orange 107—across

various polymer matrices. The information is intended for researchers, scientists, and

professionals in drug development and materials science who utilize these dyes for coloring

plastics such as polystyrene (PS), polymethyl methacrylate (PMMA), polycarbonate (PC), and

polyvinyl chloride (PVC). This document summarizes key performance indicators, details

experimental protocols for testing, and provides a visual guide for dye selection.

Executive Summary
Solvent Orange 14 is a diazo-based organic dye used for coloring a variety of materials,

including plastics.[1] While it finds application in several polymer matrices, specific quantitative

data on its performance characteristics such as heat stability, lightfastness, and migration

resistance are not consistently available in publicly accessible technical literature. In contrast,

alternative solvent orange dyes, namely Solvent Orange 60, Solvent Orange 63, and Solvent

Orange 107, have more readily available performance data, which are presented here to serve

as a benchmark for comparison. These alternatives often offer superior performance in

demanding applications.

Performance Data Comparison
The following tables summarize the available quantitative data for Solvent Orange 14 and its

alternatives in key polymer matrices. It is important to note the limited availability of specific

data for Solvent Orange 14.
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Table 1: Heat Stability (°C)

Dye
Polystyrene
(PS)

Polymethyl
Methacrylate
(PMMA)

Polycarbonate
(PC)

Polyvinyl
Chloride (PVC)

Solvent Orange

14

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Orange

60
300

Data Not

Available
350

Data Not

Available

Solvent Orange

63
300

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Orange

107
300 300 320

Data Not

Available

Table 2: Lightfastness (Blue Wool Scale, 1-8)

Dye
Polystyrene
(PS)

Polymethyl
Methacrylate
(PMMA)

Polycarbonate
(PC)

Polyvinyl
Chloride (PVC)

Solvent Orange

14

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Orange

60
6-7 6 7

Data Not

Available

Solvent Orange

63
6-7

Data Not

Available

Data Not

Available

Data Not

Available

Solvent Orange

107
7 7 8

Data Not

Available

Table 3: Migration Resistance

Migration resistance is a critical parameter, especially for applications in food contact materials

and consumer goods. Specific quantitative data for migration (e.g., in mg/kg) is highly
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dependent on the test conditions and the receiving medium. The following is a qualitative

assessment based on available information.

Dye General Migration Resistance

Solvent Orange 14
Generally suitable for plastics, suggesting some

degree of migration resistance.[2][3]

Solvent Orange 60
Often cited as having good to excellent

migration resistance.[4]

Solvent Orange 63 Noted for its good migration resistance.

Solvent Orange 107 Exhibits good migration resistance.[5]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Heat Stability Testing
Standard: Based on EN 12877-2 "Colouring materials in plastics - Determination of colour

stability to heat during processing of colouring materials in plastics - Part 2: Determination by

injection moulding".

Methodology:

Preparation of Test Specimen: A masterbatch of the polymer with a specific concentration of

the solvent dye is prepared. This masterbatch is then let down with the natural polymer to

achieve the final desired concentration.

Injection Molding: The colored polymer is injection molded into standard plaques at a series

of increasing temperatures (e.g., in 20°C increments). A constant dwell time (e.g., 5 minutes)

is maintained at each temperature to simulate processing conditions.

Colorimetric Analysis: The color of the plaques molded at different temperatures is measured

using a spectrophotometer. The color difference (ΔE*ab) between the plaque molded at the

lowest temperature and those molded at higher temperatures is calculated.
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Determination of Heat Stability: The heat stability is reported as the maximum temperature at

which the color change (ΔE*ab) remains below a specified value (typically 3).

Lightfastness Testing
Standard: Based on ISO 105-B02 "Textiles — Tests for colour fastness — Part B02: Colour

fastness to artificial light: Xenon arc fading lamp test".

Methodology:

Specimen Preparation: The colored plastic specimens are prepared, typically as flat plaques.

Blue Wool Scale: A set of standardized blue wool references (ranging from 1 to 8, with 8

being the most lightfast) are used for comparison.

Exposure: The specimens and the blue wool references are simultaneously exposed to a

xenon arc lamp under controlled conditions of temperature and humidity. The xenon arc lamp

simulates the spectral distribution of natural daylight.

Assessment: The specimens are periodically inspected for fading. The lightfastness rating is

determined by comparing the degree of fading of the specimen to that of the blue wool

references. The rating corresponds to the blue wool reference that shows a similar degree of

color change.

Migration Resistance Testing
Standard: Based on the principles outlined in standards for the migration of substances from

plastics into food simulants, such as the EN 1186 series.

Methodology:

Specimen Preparation: A plaque of the colored plastic of a defined surface area is prepared.

Selection of Simulant: A food simulant is chosen based on the intended application of the

plastic. For fatty foods, olive oil or a mixture of synthetic triglycerides is often used. For

aqueous foods, simulants like 10% ethanol or 3% acetic acid are used.
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Exposure: The plastic specimen is brought into contact with the food simulant for a specified

time and at a specific temperature, representing the worst-case conditions of use. This can

be done through total immersion or in a migration cell where only one side of the plastic is in

contact with the simulant.

Analysis of Simulant: After the exposure period, the food simulant is analyzed to determine

the concentration of the migrated dye. This is typically done using a sensitive analytical

technique such as High-Performance Liquid Chromatography (HPLC) or Gas

Chromatography-Mass Spectrometry (GC-MS).

Calculation of Migration: The specific migration is calculated in milligrams of the substance

per kilogram of food simulant (mg/kg) or milligrams per square decimeter of the surface area

of the plastic (mg/dm²).

Visualization of Dye Selection Workflow
The following diagram illustrates a logical workflow for selecting a suitable solvent dye for a

polymer matrix based on key performance criteria.
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Caption: Workflow for solvent dye selection in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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